Single-molecule photon-fueled DNA nanoscissors for DNA cleavage based on the regulation of substrate binding affinity by azobenzene†

Chemical Communications Pub Date: 2013-07-29 DOI: 10.1039/C3CC44188A

Abstract

A pair of single-molecule photo-responsive DNA nanoscissors for DNA cleavage based on the regulation of substrate binding affinity was designed and fabricated. Compared with other DNA nanomachines, our DNA nanoscissors have the advantages of a clean switching mechanism, as well as robust and highly reversible operation.

Graphical abstract: Single-molecule photon-fueled DNA nanoscissors for DNA cleavage based on the regulation of substrate binding affinity by azobenzene
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